Cas no 1549604-81-0 (Oxirane, 2-[(3,5-difluorophenyl)methyl]-)

• Product Name: Oxirane, 2-[(3,5-difluorophenyl)methyl]-
• CAS No: 1549604-81-0
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 5273752
• Update Time: 2025-09-27

Oxirane, 2-[(3,5-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(3,5-difluorophenyl)methyl]-

• Inchi： 1S/C9H8F2O/c10-7-1-6(2-8(11)4-7)3-9-5-12-9/h1-2,4,9H,3,5H2
• InChI Key： JUYWSSVMHJNZGN-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC(F)=CC(F)=C1

Additional information on Oxirane, 2-[(3,5-difluorophenyl)methyl]-

Professional Introduction to Oxirane, 2-[(3,5-difluorophenyl)methyl]- (CAS No: 1549604-81-0)

Oxirane, 2-[(3,5-difluorophenyl)methyl]-, identified by the Chemical Abstracts Service Number (CAS No) 1549604-81-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oxiranes, which are three-membered heterocyclic ethers characterized by their strained ring structure and high reactivity. The presence of a 3,5-difluorophenylmethyl substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The 3,5-difluorophenyl moiety is particularly noteworthy due to its ability to modulate the reactivity and binding affinity of the compound. Fluorine atoms are known for their electron-withdrawing effects, which can influence the electronic distribution across the molecule. This feature makes Oxirane, 2-[(3,5-difluorophenyl)methyl]- a promising candidate for applications in medicinal chemistry, where precise control over molecular interactions is crucial. The compound’s structure suggests potential utility in the synthesis of bioactive molecules targeting specific biological pathways.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceuticals often leads to increased binding affinity and longer half-lives, which are critical factors in drug design. The 3,5-difluorophenyl group in Oxirane, 2-[(3,5-difluorophenyl)methyl]- aligns with this trend, offering a versatile scaffold for further functionalization.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutic agents. Oxiranes are known for their role as nucleophilic substitution reagents and ring-opening polymerization initiators. The reactivity of Oxirane, 2-[(3,5-difluorophenyl)methyl]- can be leveraged to develop new derivatives with tailored properties for pharmaceutical use. For instance, it can serve as a precursor for designing small-molecule inhibitors or modulators that interact with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like Oxirane, 2-[(3,5-difluorophenyl)methyl]- with greater accuracy. Molecular modeling studies suggest that the presence of fluorine atoms can enhance the compound’s ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug discovery. This insight has opened up new avenues for exploring its potential in neuropharmacology.

The synthesis of Oxirane, 2-[(3,5-difluorophenyl)methyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions and fluorination techniques. These methods highlight the compound’s synthetic accessibility and its readiness for further derivatization.

In addition to its pharmaceutical applications, Oxirane, 2-[(3,5-difluorophenyl)methyl]- has shown promise in materials science. Fluorinated compounds are often employed in the development of advanced materials due to their unique properties such as low friction coefficients and high thermal stability. The oxirane ring can be polymerized or incorporated into larger molecular structures to create novel materials with specific functionalities.

The growing body of research on Oxirane, 2-[(3,5-difluorophenyl)methyl]- underscores its significance as a building block in chemical synthesis. Its versatility and reactivity make it an attractive candidate for further exploration in both academic and industrial settings. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge.

Future studies may focus on expanding the chemical space accessible through derivatives of Oxirane, 2-[(3,5-difluorophenyl)methyl]- by introducing additional functional groups or exploring different reaction pathways. The integration of machine learning and artificial intelligence into drug discovery processes could also accelerate the identification of novel applications for this compound. By leveraging cutting-edge technologies alongside traditional synthetic approaches, researchers can unlock the full potential of Oxirane, 2-[(3,5-difluorophenyl)methyl]- in addressing complex scientific challenges.